![molecular formula C14H11Cl2FN2O2 B4640945 N-(4-chloro-2-fluorophenyl)-N'-(5-chloro-2-methoxyphenyl)urea](/img/structure/B4640945.png)
N-(4-chloro-2-fluorophenyl)-N'-(5-chloro-2-methoxyphenyl)urea
Description
This compound belongs to the class of N,N'-disubstituted ureas, which are notable for their varied applications in organic synthesis and potential biological activities.
Synthesis Analysis
N,N'-Disubstituted ureas, including variants like N-(4-chloro-2-fluorophenyl)-N'-(5-chloro-2-methoxyphenyl)urea, are typically synthesized through the reaction of isocyanates with amines. For example, Danilov et al. (2020) describe the synthesis of similar ureas using fluoro- and chlorosubstituted anilines and isocyanates, yielding products with potential as human soluble epoxide hydrolase inhibitors (Danilov, Burmistrov, Rasskazova, & Butov, 2020).
Molecular Structure Analysis
The molecular structure of such compounds often exhibits unique conformational characteristics due to the substituents on the phenyl rings. Kumar et al. (2000) analyzed the crystal structure of a similar urea, noting its complex solid-state structure influenced by the positioning of the substituents (Kumar, Subramanian, Srinivasan, Rajagopalan, Schreurs, Kroon, & Steiner, 2000).
Chemical Reactions and Properties
These ureas can undergo various chemical reactions, like lithiation or rearrangement, depending on the substituents and reaction conditions. Smith et al. (2013) demonstrated lithiation reactions on N,N-dimethylurea derivatives, leading to various substituted products (Smith, El‐Hiti, & Alshammari, 2013).
Physical Properties Analysis
The physical properties of these compounds, such as melting point, solubility, and crystalline structure, are closely linked to their molecular structure. Studies like those by Choi et al. (2011), analyzing the crystal structure and hydrogen bonding in similar ureas, provide insights into their physical properties (Choi, Shim, Lee, Kang, & Sung, 2011).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and potential as ligands or inhibitors, are influenced by the electron-donating or withdrawing nature of the substituents. Papers like those by Haranath et al. (2007) explore the chemical properties, including antimicrobial activities, of substituted ureas (Haranath, Kumar, Reddy, Raju, & Reddy, 2007).
properties
IUPAC Name |
1-(4-chloro-2-fluorophenyl)-3-(5-chloro-2-methoxyphenyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2FN2O2/c1-21-13-5-3-9(16)7-12(13)19-14(20)18-11-4-2-8(15)6-10(11)17/h2-7H,1H3,(H2,18,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATFZEPXEBSOQOD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)NC2=C(C=C(C=C2)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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